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An In-depth Technical Guide to the Slip Mechanism of Fatty Acid Bisamides in Polymers

Introduction to Fatty Acid Bisamides as Polymer
Additives
Fatty acid bisamides are a class of synthetic waxes utilized as multifunctional additives in the

polymer industry. A prominent example is Ethylene Bis-Stearamide (EBS), which has the

chemical formula (CH₂NHC(O)C₁₇H₃₅)₂.[1][2] These molecules are characterized by two fatty

acid chains linked by a diamine bridge. Unlike primary fatty amides such as oleamide or

erucamide, which have a single amide group and a single hydrocarbon tail, bisamides possess

a larger molecular structure and dual amide functionality.[3][4] This structural difference imparts

distinct properties, making them suitable for specific applications.

Primarily, fatty acid bisamides function as internal and external lubricants, release agents, and

dispersants in a wide range of thermoplastic and thermoset resins, including ABS, PVC, and

polyolefins.[1][5][6] While they also contribute to slip and anti-blocking, their performance

characteristics, particularly migration rate and thermal stability, differ significantly from their

primary amide counterparts. This guide focuses on the core slip mechanism of fatty acid

bisamides, their performance factors, evaluation methods, and applications relevant to

researchers and developers.
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The Core Slip Mechanism: Migration and Surface
Lubrication
The primary mechanism by which fatty acid bisamides and other slip agents reduce friction is

through a time-dependent migration process, often referred to as "blooming".[7][8] This process

involves the movement of the additive from the bulk of the polymer matrix to the surface, where

it forms a thin, lubricating layer.

The key stages of the mechanism are:

Initial Dispersion: During melt processing, such as extrusion or injection molding, the fatty

acid bisamide is solubilized and uniformly distributed within the molten polymer.[4]

Precipitation upon Cooling: As the polymer cools and begins to crystallize, the compatibility

of the non-polar fatty acid bisamide with the polymer matrix decreases. The additive is

"squeezed" out of the crystalline regions of the polymer.[4][9]

Migration to the Surface: Driven by this designed incompatibility and concentration gradient,

the bisamide molecules diffuse through the amorphous regions of the polymer towards the

surface.[8][9]

Formation of a Lubricating Layer: Upon reaching the surface, the bisamide molecules

arrange themselves to form a solid, waxy layer. This layer acts as a lubricant, reducing the

contact area and intermolecular forces between the polymer surface and another surface

(e.g., another layer of film or processing equipment).[7] This action effectively lowers the

coefficient of friction (CoF).[4]

The migration kinetics can be divided into phases, with a significant reduction in CoF occurring

within the first 24-72 hours, eventually reaching an equilibrium state.[10]
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Figure 1: Migration-Based Slip Mechanism
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Figure 1: Migration-Based Slip Mechanism
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Distinguishing Bisamides from Primary Amides
The structural differences between fatty acid bisamides and primary amides (e.g., erucamide,

oleamide) lead to distinct performance profiles. Bisamides are larger, have higher melting

points, and exhibit lower volatility.[4][11] These characteristics make them more thermally

stable, which is advantageous in high-temperature processing applications where primary

amides might degrade or vent off as smoke.[4]

However, their larger molecular size hinders their mobility within the polymer matrix.[9]

Consequently, bisamides migrate to the surface much more slowly than primary amides, a

characteristic sometimes referred to as "slow bloom".[4] This slower migration can be beneficial

in applications like roll stock manufacturing, where a rapid drop in CoF could cause winding

and telescoping issues.[12]

Feature
Primary Amides (e.g.,
Erucamide, Oleamide)

Fatty Acid Bisamides (e.g.,
EBS)

Structure
Single fatty acid chain with one

amide group

Two fatty acid chains linked by

a diamine

Molecular Weight Lower Higher

Migration Rate Fast ("Fast Bloom")[4] Slow

Thermal Stability Lower Higher[11][13]

Volatility Higher Lower[4]

Primary Function
High-efficiency slip, anti-

blocking[14]

Lubrication, mold release,

dispersion[1][15]

Typical Processing
Lower-temperature

applications[10]

High-temperature

applications[3]

CoF Reduction
More significant at lower

concentrations

Less significant; primarily acts

as a lubricant

Factors Influencing Slip Performance

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://purepolymers.net/additives-masterbatch/anti-slip-masterbatch/
https://www.lepuz.cn/product/erucamide
https://purepolymers.net/additives-masterbatch/anti-slip-masterbatch/
https://www.svc.org/clientuploads/directory/resource_library/06_648.pdf
https://purepolymers.net/additives-masterbatch/anti-slip-masterbatch/
https://www.ampacet.com/faqs/slips/
https://purepolymers.net/additives-masterbatch/anti-slip-masterbatch/
https://www.lepuz.cn/product/erucamide
https://en.zlkj163.com/News_detail/7.html
https://purepolymers.net/additives-masterbatch/anti-slip-masterbatch/
https://dravyom.com/products/poly/poly-fatty-acid-amides.html
https://www.atamanchemicals.com/ethylene-bis-stearamide_u26237/
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2869&id2=5626
https://www.siliketech.com/news/optimize-packaging-film-performance-non-migrating-low-cof-slip-solutions/
https://pmcbiogenix.com/our-products/fatty-amides-bisamides/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The effectiveness of the slip mechanism is not solely dependent on the additive itself but is

influenced by a combination of material and process variables.
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Category Factor
Influence on Slip
Mechanism

Additive Properties
Molecular Weight/Chain

Length

Larger molecules (like

bisamides) migrate more

slowly than smaller ones (like

oleamide).[9][16]

Concentration

CoF decreases with increasing

concentration up to a

saturation point, after which

there is little further effect.[4]

Polymer Properties Crystallinity & Density

Higher crystallinity (e.g., in

HDPE vs. LDPE) restricts the

pathways for migration,

slowing the bloom rate.[8][9]

Polymer Type

Migration is generally slower in

more crystalline polymers like

polypropylene (PP) compared

to polyethylene (PE).[9]

Processing & Storage Processing Temperature

Higher temperatures increase

migration, but excessive heat

can cause volatilization of the

additive, especially for less

stable primary amides.[8]

Storage Temperature

Higher ambient temperatures

post-processing will accelerate

the migration rate.[8][17]

Film Thickness

Thicker films require a lower

percentage of slip agent to

achieve the same surface

concentration and CoF.[8]

Other Additives The presence of other

additives, like anti-blocking

agents (e.g., silica), can work
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synergistically with slip agents.

[8][18]

Experimental Evaluation Protocols
Evaluating the performance of fatty acid bisamides involves quantifying their effect on surface

friction and observing the physical state of the surface.

Measurement of Coefficient of Friction (CoF)
The most common method for quantifying slip is by measuring the CoF.

Protocol: ASTM D-1894 ("Standard Test Method for Static and Kinetic Coefficients of Friction

of Plastic Film and Sheeting") is the industry standard.

Methodology: This test measures the forces required to initiate motion (static CoF) and to

maintain motion (kinetic CoF) between two surfaces of the polymer film under specified

conditions. A sled of a known weight is pulled across a stationary plane, both of which are

covered with the test material. The force required to pull the sled is measured and used to

calculate the CoF.[12]

Surface Analysis Techniques
To understand the migration mechanism and the nature of the surface layer, researchers

employ advanced surface-sensitive analytical techniques.

Attenuated Total Reflection Fourier Transform Infrared (ATR-FTIR) Spectroscopy: This

technique can identify the functional groups (like the amide group in bisamides) present on

the immediate surface of the polymer, confirming the migration of the additive.[19]

X-ray Photoelectron Spectroscopy (XPS): XPS provides elemental composition of the top

few nanometers of the surface, allowing for quantification of elements specific to the slip

agent.[19]

Atomic Force Microscopy (AFM) & Scanning Electron Microscopy (SEM): These microscopy

techniques are used to visualize the surface morphology, revealing how the migrated

bisamide crystallizes and distributes itself on the polymer surface.[19]
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Figure 2: Experimental Workflow for Slip Agent Evaluation
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Figure 2: Experimental Workflow for Slip Agent Evaluation

Applications in Research and Drug Development
While primarily seen as industrial additives, the unique properties of fatty acid bisamides are

relevant to specialized fields, including pharmaceuticals and medical devices.

High-Temperature Sterilization: Medical packaging films must often withstand high

temperatures during sterilization (e.g., autoclaving). The superior thermal stability of
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bisamides makes them a more suitable choice than primary amides, which could degrade or

volatilize, potentially affecting the product.[3]

Medical Device Molding: In the injection molding of complex medical device components,

bisamides act as excellent internal lubricants and mold release agents.[6] This ensures

smooth processing, dimensional stability, and easy release from the mold without

transferring contaminants.

Drug Delivery Systems: Fatty acid-based polymers are being explored for drug delivery

applications.[20][21] The controlled migration and surface modification properties of additives

like bisamides could potentially be harnessed to modulate drug release profiles or alter the

surface properties of biodegradable polymer carriers to improve biocompatibility.

Biomedical Polymers: In the development of biomedical polymers and poly(ester amide)s for

tissue engineering and implants, surface properties are critical.[22] Bisamides can be used

to modify surface hydrophobicity and lubricity, influencing protein adsorption and cellular

interactions.

Conclusion
The slip mechanism of fatty acid bisamides in polymers is a complex, diffusion-driven process

rooted in their controlled incompatibility with the host polymer. Upon cooling from the melt,

these additives migrate to the surface to form a lubricating layer that reduces friction. Their

larger molecular structure distinguishes them from primary amides, resulting in slower

migration, higher thermal stability, and a primary function that often leans more towards

lubrication and processing aid than high-efficiency slip. Understanding the interplay between

the additive's structure, polymer matrix, and processing conditions is crucial for researchers

and developers aiming to harness these properties for advanced applications, from high-

performance packaging to innovative biomedical materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b087082#understanding-the-slip-mechanism-of-fatty-acid-bisamides-in-polymers
https://www.benchchem.com/product/b087082#understanding-the-slip-mechanism-of-fatty-acid-bisamides-in-polymers
https://www.benchchem.com/product/b087082#understanding-the-slip-mechanism-of-fatty-acid-bisamides-in-polymers
https://www.benchchem.com/product/b087082#understanding-the-slip-mechanism-of-fatty-acid-bisamides-in-polymers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b087082?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

